3-Nitro-L-tyrosine ethyl ester hydrochloride
Overview
Description
3-Nitro-L-tyrosine ethyl ester hydrochloride, also known as NTEE, is a derivative of tyrosine . It is used to measure enzyme activity following carboxylate modification .
Molecular Structure Analysis
The empirical formula of 3-Nitro-L-tyrosine ethyl ester hydrochloride is C11H14N2O5 · HCl . Its molecular weight is 290.70 .Physical And Chemical Properties Analysis
3-Nitro-L-tyrosine ethyl ester hydrochloride is a yellow powder . It has a melting point of 185 °C . It is soluble in water .Scientific Research Applications
Protein Tyrosine Nitration in Biological Systems
Protein tyrosine nitration is a critical process in biological systems, primarily influenced by factors such as the presence of strong reducing systems, metal-catalyzed processes, nitric oxide-dependent nitration steps, and hydrophobic environments. Hydrophobic tyrosine analogs and tyrosine-containing peptides have shown that factors controlling nitration in hydrophobic environments like biomembranes can differ significantly from those in aqueous compartments. Notably, the exclusion of key soluble reductants from the lipid phase facilitates nitration, and lipid-derived radicals play a crucial role in the one-electron oxidation of tyrosine to tyrosyl radical in proteins associated with hydrophobic environments (Bartesaghi et al., 2006).
3-Nitrotyrosine as an Indicator of Radical Mediated Tissue Damage
3-nitrotyrosine, produced by the reaction of nitrogen and oxygen species, serves as a marker for radical-mediated tissue damage. The processes involved in the formation and degradation of 3-nitrotyrosine are complex and influenced by factors such as the method of formation, tissue characteristics, and the organism's overall condition. Nitration of tyrosine not only alters the biochemical structure of proteins but often impacts their function, with nitrated proteins being specific to each organ and potentially influencing disease pathogenesis (Fišárková, 2002).
Analytical Methods for 3-Nitrotyrosine Detection
A variety of analytical methods have been developed to detect and quantify 3-nitrotyrosine in biological samples, underscoring its role as a marker for reactive nitrogen species production. Techniques include immunohistochemistry, ELISA, Western blotting, high-performance liquid chromatography (HPLC) combined with UV and electrochemical detection (ECD), gas chromatography (GC), GC-mass spectrometry (GC-MS), and electrospray mass spectrometry. The sensitivity and specificity of these methods vary, with HPLC-ECD methods showing great versatility and a detection limit of 20 fmol per injection of protein hydrolysate (Herce-Pagliai et al., 1998).
Safety and Hazards
properties
IUPAC Name |
ethyl (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O5.ClH/c1-2-18-11(15)8(12)5-7-3-4-10(14)9(6-7)13(16)17;/h3-4,6,8,14H,2,5,12H2,1H3;1H/t8-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GITKQXFBNJTMRP-QRPNPIFTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC(=C(C=C1)O)[N+](=O)[O-])N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CC1=CC(=C(C=C1)O)[N+](=O)[O-])N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60922613 |
Source
|
| Record name | Ethyl 3-nitrotyrosinate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60922613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66737-54-0, 118123-23-2 |
Source
|
| Record name | (2S)-2-Amino-3-(4-hydroxy-3-nitrophenyl)propionic acid ethyl ester hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=66737-54-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 3-nitro-L-tyrosinate monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066737540 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | DL-Tyrosine, 3-nitro-, ethyl ester, monohydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0118123232 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 3-nitrotyrosinate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60922613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl 3-nitro-L-tyrosinate monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.405 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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